Cas no 1697973-69-5 (4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol)

4-(1-Methyl-1H-1,2,3-triazol-4-yl)butan-2-ol is a heterocyclic compound featuring a 1,2,3-triazole moiety linked to a butanol chain. The presence of the triazole ring imparts stability and potential for diverse chemical interactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group at the C2 position of the butyl chain enhances its reactivity, enabling further functionalization. Its structural versatility allows for applications in medicinal chemistry, particularly in the development of bioactive molecules. The methyl substitution on the triazole nitrogen improves solubility and modulates electronic properties, facilitating its use in complex synthetic pathways. This compound is characterized by high purity and consistent performance in research and industrial settings.

4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol structure

1697973-69-5 structure

Product Name:4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol

CAS No:1697973-69-5

MF:C₇H₁₃N₃O

MW:155.197621107101

CID:6204920

PubChem ID:107052308

Update Time:2025-07-01

4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol
- 1697973-69-5
- EN300-1841544
- Inchi： 1S/C7H13N3O/c1-6(11)3-4-7-5-10(2)9-8-7/h5-6,11H,3-4H2,1-2H3
- InChI Key： JKBAXSPPTWJZKN-UHFFFAOYSA-N
- SMILES： OC(C)CCC1=CN(C)N=N1

Computed Properties

Exact Mass: 155.105862047g/mol
Monoisotopic Mass: 155.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 50.9Å²

4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol Pricemore >>

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Enamine	EN300-1841544-0.05g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	0.05g	$707.0	2023-09-19
Enamine	EN300-1841544-0.1g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	0.1g	$741.0	2023-09-19
Enamine	EN300-1841544-0.25g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	0.25g	$774.0	2023-09-19
Enamine	EN300-1841544-0.5g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	0.5g	$809.0	2023-09-19
Enamine	EN300-1841544-1.0g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	1g	$1500.0	2023-06-02
Enamine	EN300-1841544-2.5g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	2.5g	$1650.0	2023-09-19
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Enamine	EN300-1841544-5g	4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol	1697973-69-5	5g	$2443.0	2023-09-19